Cas no 1225762-88-8 (2-(2,3-dimethylphenyl)pyridine-3-carboxylic acid)

• Product Name: 2-(2,3-dimethylphenyl)pyridine-3-carboxylic acid
• CAS No: 1225762-88-8
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• MDL: MFCD16314275
• CID: 2618028
• PubChem ID: 22306944
• Update Time: 2025-11-06

2-(2,3-dimethylphenyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dimethylphenyl)pyridine-3-carboxylic acid
• 2-(2,3-DIMETHYLPHENYL)NICOTINIC ACID
• MFCD16314275
• DTXSID10624514
• 1225762-88-8
• 2-(2,3-Dimethylphenyl)nicotinic acid, 95%

• MDL： MFCD16314275
• Inchi： 1S/C14H13NO2/c1-9-5-3-6-11(10(9)2)13-12(14(16)17)7-4-8-15-13/h3-8H,1-2H3,(H,16,17)
• InChI Key： PCEJTJNYWSLXJZ-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CN=C1C1C=CC=C(C)C=1C)=O

Computed Properties

• Exact Mass: 227.094628657Da
• Monoisotopic Mass: 227.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-(2,3-dimethylphenyl)pyridine-3-carboxylic acid

Comprehensive Analysis of 2-(2,3-dimethylphenyl)pyridine-3-carboxylic acid (CAS No. 1225762-88-8): Properties, Applications, and Industry Trends

The compound 2-(2,3-dimethylphenyl)pyridine-3-carboxylic acid (CAS No. 1225762-88-8) is a specialized organic molecule gaining attention in pharmaceutical and agrochemical research. This pyridine-carboxylic acid derivative features a unique structural framework combining aromatic and heterocyclic moieties, making it valuable for drug discovery and material science applications. Its molecular formula C₁₄H₁₃NO₂ and precise chemical synthesis pathways have been documented in recent patents, reflecting growing industrial interest.

Recent studies highlight the role of 2-(2,3-dimethylphenyl)pyridine-3-carboxylic acid as a potential intermediate in developing kinase inhibitors, aligning with the global focus on targeted cancer therapies. The compound's hydrogen bonding capacity and planar molecular geometry contribute to its binding affinity with biological targets, a property extensively discussed in medicinal chemistry forums. Analytical techniques like HPLC purification and NMR characterization are typically employed to ensure the high purity required for research applications.

From an environmental perspective, the biodegradability assessment of such aromatic carboxylic acids has become a trending topic in green chemistry circles. Researchers are investigating sustainable production methods for CAS 1225762-88-8 using catalytic processes to reduce organic solvent waste. This aligns with the pharmaceutical industry's push toward Process Intensification and continuous manufacturing – key search terms among process chemists in 2024.

The thermal stability of 2-(2,3-dimethylphenyl)pyridine-3-carboxylic acid (typically stable up to 200°C) makes it suitable for high-temperature applications in material science. Patent literature reveals its incorporation into coordination polymers with potential applications in molecular sensing. These developments respond to the growing market demand for functional materials in electronics and environmental monitoring.

Quality control protocols for CAS 1225762-88-8 emphasize chromatographic purity (>98%) and strict residual solvent limits, reflecting Good Manufacturing Practice (GMP) standards. Analytical chemists frequently search for optimized HPLC methods and mass spectrometry parameters specific to this compound, indicating its expanding laboratory use. The substance's logP value (predicted ~2.8) suggests moderate lipophilicity, an important parameter in ADME studies for drug candidates.

Emerging applications in agrochemical formulation have been noted, particularly as a synthetic precursor for crop protection agents. This connects with current agricultural trends focusing on precision farming and sustainable pest control. The compound's structure-activity relationship (SAR) in modifying biological activity remains an active research area, with several publications exploring its molecular docking potential against various enzyme targets.

From a commercial standpoint, suppliers of 2-(2,3-dimethylphenyl)pyridine-3-carboxylic acid are increasingly offering custom synthesis services and isotope-labeled versions (e.g., ¹³C or ¹⁵N) for metabolic studies. The global market shows particular demand from research hubs in North America and Asia-Pacific regions, where contract research organizations (CROs) frequently include this compound in their building block libraries.

Recent advancements in flow chemistry techniques have improved the scalability of producing CAS 1225762-88-8, addressing common challenges in heterocyclic compound synthesis. These process innovations respond to frequent industry queries about cost-effective synthesis and waste minimization strategies. The compound's crystallization behavior has also been studied extensively, as polymorph control is critical for pharmaceutical formulation consistency.

Safety assessments confirm that 2-(2,3-dimethylphenyl)pyridine-3-carboxylic acid requires standard laboratory precautions, with no special hazard classification under major chemical safety systems. This makes it attractive for academic and industrial labs focusing on high-throughput screening platforms. Storage recommendations typically suggest desiccated conditions at room temperature to maintain stability.

The scientific community continues to explore novel derivatives of CAS 1225762-88-8, particularly through position-selective functionalization of its pyridine ring. Such modifications are frequently discussed in structure-based drug design conferences, reflecting the compound's versatility. Computational chemists have published several QSAR models predicting the biological activity of related analogs, a hot topic in cheminformatics discussions.